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Sniper(abl)-033 data analysis problems

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Sniper(abl)-033
Cat. No.: S12904727

SNIPER(ABL)-033 Core Information

The table below summarizes the key quantitative data available from the search results.

Property Description

Catalog Number T18689 [1]

CAS Number 2222354-18-7 [1] [2]

Molecular Formula  Ce1H73F3N1009S2 [1]

Molecular Weight 1211.42 g/mol [1]

Biological Activity = Reduces BCR-ABL protein levels; DCso (half-maximal degradation
concentration) of 0.3 uM [1] [2]

Mechanism of SNIPER (Specific and Nongenetic IAP-dependent Protein Eraser) [3]
Action

Targeted Protein BCR-ABL [1]

Ligand for ABL HG-7-85-01 (ABL inhibitor) [1] [2]
Ligand for E3 LCL161 derivative (IAP ligand) [1] [2]
Ligase

© 2026 Smolecule. All rights reserved. 1/4 Tech Support


https://www.smolecule.com/products/s12904727?utm_src=pdf-body
https://www.smolecule.com/products/s12904727?utm_src=pdf-interest
https://www.smolecule.com/products/s12904727?utm_src=pdf-body
https://www.targetmol.com/compound/sniper%28abl%29-033
https://www.targetmol.com/compound/sniper%28abl%29-033
https://www.invivochem.com/hg-7-85-01-nh2.html
https://www.targetmol.com/compound/sniper%28abl%29-033
https://www.targetmol.com/compound/sniper%28abl%29-033
https://www.targetmol.com/compound/sniper%28abl%29-033
https://www.invivochem.com/hg-7-85-01-nh2.html
https://www.medchemexpress.com/Targets/sniper.html?srsltid=AfmBOooVnYoni6_ZaoIxwhckyTr5fg8ADU65uP_2rVhWSov2-0eA0ZCM
https://www.targetmol.com/compound/sniper%28abl%29-033
https://www.targetmol.com/compound/sniper%28abl%29-033
https://www.invivochem.com/hg-7-85-01-nh2.html
https://www.targetmol.com/compound/sniper%28abl%29-033
https://www.invivochem.com/hg-7-85-01-nh2.html
https://www.smolecule.com/products/s12904727?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Root Cause Analysis & Performance Maximization

S m O | e C u | e Specifications & Pricing

Property Description
E3 Ligase IAP family (clAP1, clAP2, XIAP) [3]
Recruited

SNIPER(ABL)-033 Degradation Mechanism

The following diagram illustrates the proposed mechanism of action for SNIPER(ABL)-033, based on the

general SNIPER class mechanism described in the search results [3].
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Guidance for Finding Deeper Technical Data

The search results lack the specific experimental details and troubleshooting content you need. To build a

robust technical support center, I suggest you pursue the following avenues:

¢ Locate the Primary Literature: The product descriptions cite biological data [1]; this data originates
from a peer-reviewed research paper. Finding this source is critical, as it will contain full experimental
methods, results, and the authors' analysis.

e Consult Specialized Resources: Search platforms like PubMed and Google Scholar for
"SNIPER(ABL)-033", its CAS number (2222354-18-7), and the names of the researchers involved.
Also, check the websites of major protein degradation research consortia for protocols and reviews.

e Focus Your Search: When looking for troubleshooting information, use specific query terms such as:

o "SNIPER(ABL)-033 western blot protocol”
o "SNIPER degraders cell assay optimization”
o "lIAP recruiter degradation efficiency"

Need Custom Synthesis?
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I Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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